methyl (4-(N-(pyrazolo[1,5-a]pyrimidin-6-yl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-(pyrazolo[1,5-a]pyrimidin-6-ylsulfamoyl)phenyl]carbamate
• InChI: InChI=1S/C14H13N5O4S/c1-23-14(20)17-10-2-4-12(5-3-10)24(21,22)18-11-8-15-13-6-7-16-19(13)9-11/h2-9,18H,1H3,(H,17,20)
• InChI Key: JCMOUPIKEZNVIP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C14H13N5O4S
• Molecular Weight: 347.35 g/mol

Description

“Methyl (4-(N-(pyrazolo[1,5-a]pyrimidin-6-yl)sulfamoyl)phenyl)carbamate” is a complex organic compound that belongs to the family of pyrazolo[1,5-a]pyrimidines. These compounds are known for their significant photophysical properties and have a high impact in medicinal chemistry. They have attracted a great deal of attention in material science due to their potential applications.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. A specific synthesis method for “this compound” is not available in the retrieved data.

Scientific Research Applications

Metal Complexation Studies

Research by Fouda, Al-Sarawy, and El-Katori (2006) delved into the potentiometric and thermodynamic studies of compounds structurally similar to the one . They focused on their metal-ligand stability constants with transition metal ions. Their findings indicate the stability constants of these complexes follow a specific sequence, suggesting their potential application in the development of new metal-based drugs or catalysts Fouda, Al-Sarawy, & El-Katori, 2006.

Antibacterial Properties

Azab, Youssef, and El-Bordany (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to create effective antibacterial agents. Their study highlights the pharmaceutical potential of these compounds against various bacterial strains, suggesting their relevance in addressing antibiotic resistance Azab, Youssef, & El-Bordany, 2013.

Anticancer Activities

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives, examining their anticancer and anti-5-lipoxygenase agents. Their findings indicate that certain derivatives exhibit significant cytotoxic activities against cancer cell lines, highlighting the therapeutic potential of these compounds in cancer treatment Rahmouni et al., 2016.

Synthesis of Novel Heterocyclic Compounds

Li, Zhang, Dai, Du, and Xue (2012) reported on the synthesis of novel disubstituted pyrazolo[1,5-a]pyrimidines, imidazo[1,2-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles containing thioether and aryl moieties. This work illustrates the versatility of these compounds as precursors in organic synthesis, potentially leading to the development of new materials or biologically active molecules Li et al., 2012.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines (pps) have been identified as strategic compounds for optical applications . They have also been associated with anticancer potential and enzymatic inhibitory activity .

Mode of Action

It is known that the electron-donating groups (edgs) at position 7 on the fused ring of pps improve both the absorption and emission behaviors . This suggests that the compound may interact with its targets through these properties.

Biochemical Pathways

Fluorescent molecules like pps are crucial tools for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials . This suggests that the compound may affect pathways related to these processes.

Pharmacokinetics

The tunable photophysical properties of pps suggest that they may have unique pharmacokinetic properties .

Result of Action

Pps have been associated with anticancer potential and enzymatic inhibitory activity . This suggests that the compound may have similar effects.

Action Environment

The properties and stability found in pps are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6g . This suggests that the compound may have similar stability in various environments.